Cas no 2411297-67-9 (2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine)

• Product Name: 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine
• CAS No: 2411297-67-9
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 5356178
• Update Time: 2025-06-08

2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine
• 2-methyl-4-(pyridin-2-yl)phenyl sulfurofluoridate
• Z3919180668

• Inchi： 1S/C12H10FNO3S/c1-9-8-10(11-4-2-3-7-14-11)5-6-12(9)17-18(13,15)16/h2-8H,1H3
• InChI Key： DRYBWNOITUJFKC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=C(C2C=CC=CN=2)C=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 64.599

Additional information on 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine

Introduction to 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine (CAS No. 2411297-67-9)

2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine, with the CAS number 2411297-67-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a fluorosulfonyloxy group attached to a substituted phenyl ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine can be represented as C₁₃H₁₀FNO₃S. The presence of the fluorosulfonyloxy group (F-SO₂-O-) and the methyl substituent on the phenyl ring imparts unique chemical and biological properties to this compound. The fluorosulfonyloxy group is known for its high reactivity and electrophilic nature, making it a valuable functional group in synthetic chemistry and drug design.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate the pharmacological properties of drugs. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, thereby enhancing their therapeutic efficacy. The compound 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine exemplifies this trend, as its fluorinated substituent contributes to its potential as a lead compound in drug discovery.

The pyridine ring, another key feature of this compound, is a common structural motif in many bioactive molecules. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the pyridine ring with the fluorosulfonyloxy-substituted phenyl ring in 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine creates a unique molecular scaffold that can be further modified to optimize its pharmacological profile.

The synthesis of 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine typically involves multi-step reactions, including functional group transformations and coupling reactions. One common synthetic route involves the reaction of 4-fluorophenol with sulfonyl chloride to form the fluorosulfonyloxy intermediate, followed by coupling with 3-methylphenylboronic acid and subsequent pyridination. This synthetic strategy allows for the preparation of the compound with high purity and yield, making it suitable for further biological evaluation.

In terms of biological activity, preliminary studies have shown that 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine exhibits promising properties as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, this compound has demonstrated potential as an antagonist of G protein-coupled receptors (GPCRs), which are important targets for treating various neurological disorders.

The pharmacokinetic properties of 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and metabolic stability contribute to its ability to cross biological membranes and reach target tissues effectively. Furthermore, the compound has shown low toxicity in preclinical studies, which is a crucial factor in drug development.

To further explore the therapeutic potential of 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine, ongoing research is focused on optimizing its structure through medicinal chemistry approaches. This includes modifying functional groups and substituents to enhance its binding affinity to target proteins and improve its pharmacological properties. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

In conclusion, 2-(4-Fluorosulfonyloxy-3-methylphenyl)pyridine (CAS No. 2411297-67-9) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound is expected to yield valuable insights into its mechanism of action and potential applications in treating various diseases.